Cas no 17681-30-0 (1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine)
1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine is a benzothiazole derivative characterized by its heterocyclic structure, incorporating a nitrogen and sulfur atom within its fused ring system. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of the methylamine substituent enhances its reactivity, making it suitable for further functionalization. Its benzothiazole core is known for contributing to electronic and photophysical properties, which may be leveraged in materials science applications. The compound’s stability and well-defined structure facilitate its use in method development and mechanistic studies. Handling should adhere to standard safety protocols for amine-containing compounds.
17681-30-0 structure
Product Name:1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine
CAS No:17681-30-0
MF:C9H10N2S
MW:178.254100322723
MDL:MFCD06738942
CID:906469
PubChem ID:4962626
Update Time:2025-05-28
1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(Benzo[d]thiazol-2-yl)-N-methylmethanamine
- (1,3-Benzothiazol-2-ylmethyl)methylamine dihydrochloride
- Benzothiazol-2-ylmethyl-methyl-amine
- N-(1,3-benzothiazol-2-ylmethyl)-N-methylamine
- (1,3-benzothiazol-2-ylmethyl)methylamine(SALTDATA: 2HCl)
- 1-(1,3-benzothiazol-2-yl)-N-methylmethanamine
- 2-Benzothiazolemethanamine,N-methyl-(9CI)
- 1-(benzo[d]thiazol-2-yl)-N-methylmethanamine dihydrochloride
- AB28230
- SCHEMBL3248384
- (1,3-benzothiazol-2-ylmethyl)(methyl)amine
- SY123052
- EN300-13750
- 1-(2-Benzothiazolyl)-N-methylmethanamine
- Benzothiazol-2-ylmethylmethylamine
- (1,3-benzothiazol-2-ylmethyl)methylamine
- [(1,3-benzothiazol-2-yl)methyl](methyl)amine
- 2-[(Methylamino)methyl]benzothiazole
- AS-63258
- CS-0308877
- 17681-30-0
- AKOS000201584
- 2-BENZOTHIAZOLEMETHANAMINE, N-METHYL-
- Z94601322
- J-522761
- DB-065166
- XRUPROQYVHMNDL-UHFFFAOYSA-N
- AM803360
- MFCD06738942
- ALBB-015185
- 1-(1,3-benzothiazol-2-yl)-N-methylmethanamine dihydrochloride
- 1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine
-
- MDL： MFCD06738942
- Inchi： 1S/C9H10N2S/c1-10-6-9-11-7-4-2-3-5-8(7)12-9/h2-5,10H,6H2,1H3
- InChI Key： XRUPROQYVHMNDL-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1CNC
Computed Properties
- Exact Mass: 178.05600
- Monoisotopic Mass: 178.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- PSA: 53.16000
- LogP: 2.40660
1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM368958-1g |
1-(Benzo[d]thiazol-2-yl)-N-methylmethanamine |
17681-30-0 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM368958-5g |
1-(Benzo[d]thiazol-2-yl)-N-methylmethanamine |
17681-30-0 | 95%+ | 5g |
$*** | 2023-03-31 | |
| abcr | AB237569-1 g |
N-(1,3-Benzothiazol-2-ylmethyl)-N-methylamine; . |
17681-30-0 | 1 g |
€256.00 | 2023-07-20 | ||
| abcr | AB237569-5 g |
N-(1,3-Benzothiazol-2-ylmethyl)-N-methylamine; . |
17681-30-0 | 5 g |
€599.50 | 2023-07-20 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0165-1g |
Benzothiazol-2-ylmethyl-methyl-amine |
17681-30-0 | 96% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0165-5g |
Benzothiazol-2-ylmethyl-methyl-amine |
17681-30-0 | 96% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0165-500mg |
Benzothiazol-2-ylmethyl-methyl-amine |
17681-30-0 | 96% | 500mg |
4655.75CNY | 2021-05-08 | |
| Matrix Scientific | 060776-500mg |
(1,3-Benzothiazol-2-ylmethyl)methylamine |
17681-30-0 | 500mg |
$237.00 | 2023-09-10 | ||
| Alichem | A059005871-1g |
1-(Benzo[d]thiazol-2-yl)-N-methylmethanamine |
17681-30-0 | 95% | 1g |
$168.00 | 2022-04-02 | |
| Alichem | A059005871-5g |
1-(Benzo[d]thiazol-2-yl)-N-methylmethanamine |
17681-30-0 | 95% | 5g |
$774.00 | 2022-04-02 |
1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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